Cas no 133099-12-4 ((R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile)

• Product Name: (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile
• CAS No: 133099-12-4
• MF: C₁₈H₁₈N₂
• MW: 262.348924160004
• CID: 835890
• PubChem ID: 11010789
• Update Time: 2025-07-17

(R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile
• Diphenyl[(3R)-3-pyrrolidinyl]acetonitrile
• 133099-12-4
• AKOS037649823
• 2,2-DIPHENYL-2-[(3R)-PYRROLIDIN-3-YL]ACETONITRILE
• DTXSID301248519
• DB-235545
• 3-(R)-(-)-(1-cyano-1,1-diphenylmethyl)pyrrolidine
• SCHEMBL3409986
• AQQVYYRHEMSRRM-KRWDZBQOSA-N
• CS-M0901
• CS-13729
• 3-Pyrrolidineacetonitrile, I+/-,I+/--diphenyl-, (R)-

• Inchi： 1S/C18H18N2/c19-14-18(17-11-12-20-13-17,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17,20H,11-13H2/t17-/m0/s1
• InChI Key： AQQVYYRHEMSRRM-KRWDZBQOSA-N
• SMILES： N1CC[C@@H](C1)C(C#N)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 262.146998583g/mol
• Monoisotopic Mass: 262.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles

Additional information on (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile

Comprehensive Overview of (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile (CAS No. 133099-12-4): Structure, Applications, and Research Insights

(R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile (CAS No. 133099-12-4) is a chiral nitrile derivative with a unique structural framework combining diphenyl and pyrrolidine moieties. This compound has garnered significant attention in pharmaceutical and organic chemistry research due to its potential as a versatile building block for drug discovery. The stereospecific (R)-configuration at the pyrrolidine ring enhances its selectivity in biological interactions, making it valuable for designing enzyme inhibitors or receptor modulators.

Recent studies highlight the role of pyrrolidine-based scaffolds in developing CNS-targeting therapeutics, aligning with growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are exploring how the diphenylacetonitrile segment influences lipophilicity and blood-brain barrier permeability—a hot topic in neuropharmacology. Computational modeling suggests this compound could serve as a precursor for dopamine receptor ligands, addressing searches for "novel dopamine agonists 2024" or "pyrrolidine CNS drugs."

The synthetic route to (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile often involves asymmetric catalysis, reflecting industry demand for chiral synthesis techniques. Its nitrile group offers functionalization flexibility, enabling conversion to amides or carboxylic acids—frequently searched terms in "nitrile transformation reactions." Analytical characterization typically employs HPLC chiral separation and X-ray crystallography, methodologies trending in "chiral compound analysis."

Beyond pharmaceuticals, this compound's rigid aromatic system shows promise in materials science. Patent analyses reveal applications in OLED emissive layer dopants, correlating with rising searches for "organic semiconductor materials." The electron-rich pyrrolidine may enhance charge transport properties, a key focus in "next-gen organic electronics."

Environmental and metabolic stability studies of 133099-12-4 are emerging, responding to regulatory emphasis on green chemistry principles. Its degradation pathways under photolytic conditions are being investigated—an area matching queries like "nitrile biodegradation mechanisms." Researchers emphasize optimizing synthetic yields while minimizing hazardous byproducts, aligning with sustainable chemistry trends.

In conclusion, (R)-2,2-diphenyl-2-(pyrrolidin-3-yl)acetonitrile represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural features address multiple contemporary research challenges, from neurotherapeutic development to advanced material design, making CAS No. 133099-12-4 a subject of ongoing interdisciplinary investigation.